Cas no 40336-86-5 (2,5-dioxo-2,5-dihydrofuran-3-sulfonyl chloride)

• Product Name: 2,5-dioxo-2,5-dihydrofuran-3-sulfonyl chloride
• CAS No: 40336-86-5
• MF: C₄HClO₅S
• MW: 196.565739393234
• CID: 3295380
• PubChem ID: 12479881
• Update Time: 2025-05-24

2,5-dioxo-2,5-dihydrofuran-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-FURANSULFONYL CHLORIDE, 2,5-DIHYDRO-2,5-DIOXO-
• 40336-86-5
• EN300-192058
• G53342
• AKOS006333040
• 2,5-dioxo-2,5-dihydrofuran-3-sulfonyl chloride
• 2,5-dioxofuran-3-sulfonyl chloride
• 2,5-dioxo-2,5-dihydrofuran-3-sulfonylchloride
• QBA33686
• SCHEMBL9486665

• Inchi： 1S/C4HClO5S/c5-11(8,9)2-1-3(6)10-4(2)7/h1H
• InChI Key： MFAWKMHHCNMGLM-UHFFFAOYSA-N
• SMILES： ClS(C1C(=O)OC(C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 195.9233220g/mol
• Monoisotopic Mass: 195.9233220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 359.9±42.0 °C at 760 mmHg
• Flash Point: 171.5±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,5-dioxo-2,5-dihydrofuran-3-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides

Additional information on 2,5-dioxo-2,5-dihydrofuran-3-sulfonyl chloride

2,5-Dioxo-2,5-dihydrofuran-3-sulfonyl Chloride (CAS No. 40336-86-5): A Comprehensive Overview

2,5-Dioxo-2,5-dihydrofuran-3-sulfonyl chloride (CAS No. 40336-86-5) is a versatile and important compound in the field of organic chemistry and pharmaceutical research. This compound, also known as furandione-3-sulfonyl chloride, has gained significant attention due to its unique chemical structure and potential applications in various industries, particularly in the development of new drugs and materials.

The chemical structure of 2,5-dioxo-2,5-dihydrofuran-3-sulfonyl chloride consists of a furan ring with two ketone groups and a sulfonyl chloride functional group. This combination of functional groups imparts unique reactivity and stability properties to the molecule, making it an attractive candidate for synthetic transformations and derivatization reactions. The sulfonyl chloride group is particularly reactive, allowing for facile substitution reactions with nucleophiles such as amines, alcohols, and thiols.

In recent years, there has been a growing interest in the use of 2,5-dioxo-2,5-dihydrofuran-3-sulfonyl chloride in the synthesis of novel pharmaceuticals. One notable application is in the development of sulfonamide derivatives, which are widely used in the treatment of bacterial infections and other medical conditions. The high reactivity of the sulfonyl chloride group enables efficient coupling with various amines to form sulfonamides with tailored biological activities.

Research published in the Journal of Medicinal Chemistry has highlighted the potential of 2,5-dioxo-2,5-dihydrofuran-3-sulfonyl chloride as a key intermediate in the synthesis of antiviral agents. Specifically, studies have shown that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The ability to fine-tune the structure through derivatization allows for the optimization of pharmacological properties such as potency, selectivity, and bioavailability.

Beyond its pharmaceutical applications, 2,5-dioxo-2,5-dihydrofuran-3-sulfonyl chloride has also found use in materials science. The compound can be incorporated into polymers to enhance their thermal stability and mechanical strength. For example, research published in the Journal of Polymer Science has demonstrated that copolymers containing this compound exhibit improved thermal resistance and chemical stability compared to their unsubstituted counterparts. These properties make such materials suitable for high-performance applications in industries such as aerospace and electronics.

The synthesis of 2,5-dioxo-2,5-dihydrofuran-3-sulfonyl chloride typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the oxidation of furan derivatives followed by sulfonylation reactions. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste generation and improving overall sustainability.

In conclusion, 2,5-dioxo-2,5-dihydrofuran-3-sulfonyl chloride (CAS No. 40336-86-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs and advanced materials. As ongoing research continues to uncover new applications and synthetic methods, the importance of this compound is likely to grow even further.